Cas no 101552-39-0 (3,5-Dimethyl-4-nitrobenzonitrile)

• Product Name: 3,5-Dimethyl-4-nitrobenzonitrile
• CAS No: 101552-39-0
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 893097
• Update Time: 2025-04-19

3,5-Dimethyl-4-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Dimethyl-4-nitrobenzonitrile
• 2,6-dime-4-cn-nitrobenzene radical

• Inchi： 1S/C9H8N2O2/c1-6-3-8(5-10)4-7(2)9(6)11(12)13/h3-4H,1-2H3
• InChI Key： RBWATJGAPBYSQF-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(C)=C([N+]([O-])=O)C(C)=C1

Computed Properties

• Exact Mass: 176.05864

Experimental Properties

• PSA: 66.93